3-{2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-oxoethyl}-2-hydroxyquinazolin-4(3H)-one

• IUPAC Name: 3-[2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-oxoethyl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C22H22N4O5/c27-20(13-26-21(28)16-3-1-2-4-17(16)23-22(26)29)25-9-7-24(8-10-25)12-15-5-6-18-19(11-15)31-14-30-18/h1-6,11H,7-10,12-14H2,(H,23,29)
• InChI Key: GOHYDBMCKMMYRF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)CN4C(=O)C5=CC=CC=C5NC4=O
• Molecular Formula: C22H22N4O5
• Molecular Weight: 422.4 g/mol
• CAS No.: 879570-04-4

Description

3-{2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-2-oxoethyl}-2-hydroxyquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H22N4O5 and its molecular weight is 422.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis of substituted 4-arylidene-3-methyl-1H-pyrimido[6,1-b]quinazoline-1,10(4H)-diones, showcasing the importance of this compound in developing molecules with significant antibacterial and antifungal activities. The study's findings indicate that certain derivatives exhibit promising antimicrobial properties, highlighting the compound's potential as a scaffold for designing new antimicrobial agents (Vidule, 2011).

Cytotoxic Evaluation for Anticancer Applications

Another research avenue explores the cytotoxic evaluation of novel quinazolinone derivatives as potential anticancer agents. This study synthesizes a series of quinazolinone derivatives, assessing their cytotoxic activity against cancer cell lines. The findings suggest that almost all new compounds showed cytotoxic activity, with some displaying significant potency, underscoring the chemical's role in cancer research (Poorirani et al., 2018).

Stability Under Stressful Conditions

The stability of this compound under stress conditions has been studied, revealing insights into its robustness against environmental factors like temperature, light, and oxidants. This research provides valuable information for pharmaceutical development, ensuring the stability of drugs containing this compound (Gendugov et al., 2021).

Hypotensive Agent Synthesis

Explorations into the synthesis of hypotensive agents have led to the development of compounds showing significant activity in relaxing blood vessels. The research underscores the potential of this chemical structure in creating effective treatments for hypertension (Eguchi et al., 1991).